Dihydro Ergotamine-13C,d3 Mesylate
Dihydro Ergotamine-13C,d3 Mesylate
Brand Name:
Vulcanchem
CAS No.:
1356841-81-0
VCID:
VC0030194
InChI:
InChI=1S/C33H37N5O5.CH4O3S/c1-32(35-29(39)21-15-23-22-10-6-11-24-28(22)20(17-34-24)16-25(23)36(2)18-21)31(41)38-26(14-19-8-4-3-5-9-19)30(40)37-13-7-12-27(37)33(38,42)43-32;1-5(2,3)4/h3-6,8-11,17,21,23,25-27,34,42H,7,12-16,18H2,1-2H3,(H,35,39);1H3,(H,2,3,4)/t21-,23?,25-,26+,27+,32-,33+;/m1./s1/i2+1D3;
SMILES:
CC1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C.CS(=O)(=O)O
Molecular Formula:
C34H41N5O8S
Molecular Weight:
683.8
Dihydro Ergotamine-13C,d3 Mesylate
CAS No.: 1356841-81-0
Reference Standards
VCID: VC0030194
Molecular Formula: C34H41N5O8S
Molecular Weight: 683.8
| CAS No. | 1356841-81-0 |
|---|---|
| Product Name | Dihydro Ergotamine-13C,d3 Mesylate |
| Molecular Formula | C34H41N5O8S |
| Molecular Weight | 683.8 |
| Standard InChI | InChI=1S/C33H37N5O5.CH4O3S/c1-32(35-29(39)21-15-23-22-10-6-11-24-28(22)20(17-34-24)16-25(23)36(2)18-21)31(41)38-26(14-19-8-4-3-5-9-19)30(40)37-13-7-12-27(37)33(38,42)43-32;1-5(2,3)4/h3-6,8-11,17,21,23,25-27,34,42H,7,12-16,18H2,1-2H3,(H,35,39);1H3,(H,2,3,4)/t21-,23?,25-,26+,27+,32-,33+;/m1./s1/i2+1D3; |
| Standard InChIKey | ADYPXRFPBQGGAH-UXFLAZELSA-N |
| SMILES | CC1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C.CS(=O)(=O)O |
| Synonyms | 5’α,10α)-9,10-Dihydro-12’-hydroxy-2’-methyl-5’-(phenylmethyl)ergotaman-3’,6’,18-trione-13C,d3 Methanesulfonate; 9,10-Dihydroergotamine-13C,d3 Monomethanesulfonate; (+)-Dihydroergotamine-13C,d3 Mesylate; Dihytamine-13C,d3; Dirgotarl-13C,d3; Endophleba |
| Last Modified | Aug 20 2021 |
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